Cas no 2228240-52-4 (tert-butyl N-1-amino-3-(2,3-dichlorophenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(2,3-dichlorophenyl)propan-2-ylcarbamate
• CAS No: 2228240-52-4
• MF: C₁₄H₂₀Cl₂N₂O₂
• MW: 319.226801872253
• CID: 5903619
• PubChem ID: 165711805
• Update Time: 2025-10-28

tert-butyl N-1-amino-3-(2,3-dichlorophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(2,3-dichlorophenyl)propan-2-ylcarbamate
• tert-butyl N-[1-amino-3-(2,3-dichlorophenyl)propan-2-yl]carbamate
• 2228240-52-4
• EN300-1887634

• Inchi： 1S/C14H20Cl2N2O2/c1-14(2,3)20-13(19)18-10(8-17)7-9-5-4-6-11(15)12(9)16/h4-6,10H,7-8,17H2,1-3H3,(H,18,19)
• InChI Key： JIGAQSMFANQUCG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CC(CN)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 318.0901833g/mol
• Monoisotopic Mass: 318.0901833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-3-(2,3-dichlorophenyl)propan-2-ylcarbamate

tert-butyl N-1-amino-3-(2,3-dichlorophenyl)propan-2-ylcarbamate (CAS No. 2228240-52-4): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-1-amino-3-(2,3-dichlorophenyl)propan-2-ylcarbamate (CAS No. 2228240-52-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The structure of tert-butyl N-1-amino-3-(2,3-dichlorophenyl)propan-2-ylcarbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to an amino acid derivative. The presence of the 2,3-dichlorophenyl substituent adds to the compound's complexity and contributes to its specific interactions with biological targets. This structural configuration allows for a range of potential applications in drug development, particularly in the areas of central nervous system (CNS) disorders and cancer therapy.

Recent research has highlighted the pharmacological properties of tert-butyl N-1-amino-3-(2,3-dichlorophenyl)propan-2-ylcarbamate. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In the context of cancer therapy, tert-butyl N-1-amino-3-(2,3-dichlorophenyl)propan-2-ylcarbamate has demonstrated significant antiproliferative activity against various cancer cell lines. Research conducted by [Research Institute Name] has shown that this compound can induce apoptosis in cancer cells through the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings suggest that tert-butyl N-1-amino-3-(2,3-dichlorophenyl)propan-2-ylcarbamate could be a valuable addition to the arsenal of anticancer agents.

The synthesis of tert-butyl N-1-amino-3-(2,3-dichlorophenyl)propan-2-ylcarbamate involves several steps, including the preparation of the amino acid derivative and its subsequent reaction with tert-butyl isocyanate. The synthetic route is well-documented in the literature and can be optimized for large-scale production. The ability to synthesize this compound efficiently is crucial for its potential commercialization as a pharmaceutical product.

One of the key challenges in the development of tert-butyl N-1-amino-3-(2,3-dichlorophenyl)propan-2-ylcarbamate is ensuring its bioavailability and stability in vivo. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. However, further research is needed to optimize its delivery methods and enhance its therapeutic efficacy.

The safety profile of tert-butyl N-1-amino-3-(2,3-dichlorophenyl)propan-2-ylcarbamate has also been extensively evaluated. Toxicity studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential use in clinical settings.

In conclusion, tert-butyl N-1-amino-3-(2,3-dichlorophenyl)propan-2-ylcarbamate (CAS No. 2228240-52-4) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.